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Compound of Interest

Compound Name: Deoxysappanone B

Cat. No.: B172250 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for Deoxysappanone B, a homoisoflavonoid compound isolated from Caesalpinia

sappan L. While specific disposal instructions for Deoxysappanone B are not readily available,

the following procedures are based on general best practices for chemical waste management

in a laboratory environment.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Deoxysappanone B is provided

in the table below. This information is essential for assessing potential hazards and determining

the appropriate disposal route.
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Property Value Source

Molecular Formula C₁₆H₁₄O₅ PubChem[1]

Molecular Weight 286.28 g/mol PubChem[1]

Appearance

Off-white powder (general

appearance for similar

compounds)

Fisher Scientific[2]

Boiling Point 587.4 ± 50.0 °C at 760 mmHg Chemsrc[3]

Density 1.5 ± 0.1 g/cm³ Chemsrc[3]

Immediate Safety and Handling Precautions
Before handling Deoxysappanone B, it is crucial to adhere to standard laboratory safety

protocols.

Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.

Wear protective gloves and clothing to prevent skin exposure.

Use a respirator if ventilation is inadequate or if dust is generated.

Handling:

Avoid contact with skin, eyes, and clothing.

Prevent the dispersion of dust.

Ensure adequate ventilation, preferably using a local exhaust ventilation system (fume

hood).

Wash hands and face thoroughly after handling.
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The disposal of Deoxysappanone B, as with any laboratory chemical, must comply with local,

regional, and national hazardous waste regulations. Chemical waste generators are

responsible for correctly classifying and disposing of their waste.

Step 1: Waste Identification and Classification

Determine if the Deoxysappanone B waste is classified as hazardous. This determination

should be made in consultation with your institution's Environmental Health and Safety

(EHS) office and a review of local regulations.

Factors that may classify the waste as hazardous include its toxicological properties (which

are not fully investigated for Deoxysappanone B), flammability, and reactivity.

Step 2: Waste Segregation

Chemical wastes should be stored separately based on their chemical compatibility.

Do not mix Deoxysappanone B waste with other chemical waste streams unless approved

by your EHS office.

At a minimum, segregate the following waste types: acids, bases, flammables, oxidizers, and

water-reactive compounds.

Step 3: Proper Containerization

Store Deoxysappanone B waste in a container made of a compatible material.

The container must be in good condition, with a secure, leak-proof lid.

Label the waste container clearly with "Hazardous Waste" and the full chemical name,

"Deoxysappanone B". Include the concentration and quantity of the waste.

Step 4: On-site Accumulation and Storage

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.

Ensure the SAA is under the control of the laboratory personnel.
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Keep waste containers closed except when adding waste.

Do not exceed the storage time and quantity limits for hazardous waste as defined by your

institution and local regulations.

Step 5: Disposal Pickup and Removal

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not dispose of Deoxysappanone B by pouring it down the drain or placing it in the

regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Deoxysappanone B.
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Deoxysappanone B Disposal Workflow

Start: Deoxysappanone B Waste Generated

Consult Institutional EHS & Local Regulations

Is the waste classified as hazardous?

Segregate from incompatible materials

Yes

Follow non-hazardous waste disposal procedures

No

Store in a labeled, compatible, and sealed container

Accumulate in designated Satellite Accumulation Area

Arrange for EHS pickup and disposal

End

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps and decisions for the proper disposal of

Deoxysappanone B waste in a laboratory setting.

Disclaimer: The toxicological and ecological properties of Deoxysappanone B have not been

fully investigated. Therefore, it is prudent to handle and dispose of this compound with caution,

assuming it may have hazardous properties until proven otherwise. Always prioritize safety and

consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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